Ethyl dithioacetate
Overview
Description
Ethyl dithioacetate is an alkyl dithioester . It reacts with 5,6-diamino-1,3-dimethyluracil to yield the purine derivative . Raman spectra of ethyl dithioacetate have been recorded as a function of temperature in the liquid phase and in the solid phase at low temperature .
Synthesis Analysis
Ethyl dithioacetate may be used in the preparation of N-thioacetylamino acids . In a study, ethyl diazoacetate was synthesized from glycine ethyl ester and sodium nitrite in a biphasic system of dichloromethane and an aqueous sodium acetate buffer .
Molecular Structure Analysis
The molecular formula of Ethyl dithioacetate is C4H8S2 . The linear formula is CH3CSSCH2CH3 . The molecular weight is 120.24 .
Physical And Chemical Properties Analysis
Ethyl dithioacetate is a liquid at room temperature . It has a density of 1.048 g/mL at 25 °C . The boiling point is 61 °C/23 mmHg . The refractive index is n20/D 1.568 .
Scientific Research Applications
Organic Synthesis
Ethyl dithioacetate is a valuable reagent in organic synthesis, particularly in the preparation of N-thioacetylamino acids . These compounds are crucial intermediates in the synthesis of various peptides and pharmaceuticals. The reactivity of ethyl dithioacetate allows for the introduction of sulfur-containing groups into organic molecules, which can significantly alter their chemical properties and biological activity.
Pharmaceutical Research
In pharmaceutical research, ethyl dithioacetate’s reactivity with compounds like 5,6-diamino-1,3-dimethyluracil to yield purine derivatives is of particular interest . Purine derivatives are a class of molecules that have a wide range of therapeutic applications, including as antiviral, anticancer, and anti-inflammatory agents.
Materials Science
In materials science, ethyl dithioacetate could be used to modify the surface properties of materials or as a building block for synthesizing polymers with specific characteristics, such as increased durability or chemical resistance .
Biochemistry Research
Ethyl dithioacetate may be used in biochemistry research to study protein modifications. For instance, it could serve as an analog for post-translational modifications involving sulfur, aiding in the understanding of protein function and regulation .
Safety And Hazards
Ethyl dithioacetate is classified as a flammable liquid and vapor . It may cause skin irritation, serious eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, and using personal protective equipment . In case of contact with skin or eyes, rinse thoroughly with plenty of water .
Relevant Papers
- A paper titled “The Raman and resonance Raman spectra of some substituted dialkyl …” discusses the Raman and resonance Raman spectra of ethyl dithiotrimethylacetate and tert-butyl dithioacetate .
- Another paper titled “Ethyl dithioacetate 98 870-73-5 - MilliporeSigma” provides general information about Ethyl dithioacetate .
properties
IUPAC Name |
ethyl ethanedithioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8S2/c1-3-6-4(2)5/h3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KCOPWUJJPSTRIZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC(=S)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00236049 |
Source
|
| Record name | Ethyl dithioacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00236049 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
120.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl dithioacetate | |
CAS RN |
870-73-5 |
Source
|
| Record name | Ethyl ethane(dithioate) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=870-73-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl dithioacetate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000870735 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethyl dithioacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00236049 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl dithioacetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.638 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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